1,1-diphenyl-N-(pyridin-3-ylmethyl)methanimine

Specification

• CAS No.: 175441-83-5
• Molecular Formula: C19H16N2
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 1,1-diphenyl-N-(pyridin-3-ylmethyl)methanimine
• Standard InChI: InChI=1S/C19H16N2/c1-3-9-17(10-4-1)19(18-11-5-2-6-12-18)21-15-16-8-7-13-20-14-16/h1-14H,15H2
• Standard InChI Key: CPEGDIGUUSEGQT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=NCC2=CN=CC=C2)C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)C(=NCC2=CN=CC=C2)C3=CC=CC=C3

Introduction

1,1-diphenyl-N-(pyridin-3-ylmethyl)methanimine is a chemical compound with the molecular formula $C_{19}H_{16}N_2$
and a molecular weight of 272.3 g/mol. It is also known by other names such as N-(DIPHENYLMETHYLENE)-N-[(5-METHYLPYRIDIN-3-YL)METHYL]AMINE and 3-Pyridinemethanamine, N-(diphenylmethylene)-. The compound has a PubChem CID of 3637876.

Related compounds

Based on data from PubChem, related compounds include those with the same connectivity count, same parent, mixtures, components, neutralized forms, and similar compounds identified through 2D and 3D searches.

Potential Applications

While the primary use of 1,1-diphenyl-N-(pyridin-3-ylmethyl)methanimine isn't explicitly detailed in the provided search results, similar compounds, such as pyridinyl imines and Schiff bases, have been researched for their biological activities. Silver(I) complexes of pyridinyl imines have shown potential as antibacterial agents. Additionally, some compounds with similar structures are being explored as potential therapeutic agents.

Synthesis and Characterization of Related Compounds

The synthesis and characterization of related compounds, specifically pyridinyl imines, involve reacting 3-pyridinecarboxaldehyde with various amines in the presence of glacial acetic acid. Spectroscopic analyses such as 1H NMR, 13C NMR, mass spectrometry, and FT-IR spectroscopy are used for characterization. Quantum chemical investigations and theoretical calculations are also performed to understand their molecular properties.

Patents

Patents related to this chemical structure are available. One related patent describes a thrombopoietin mimetic, which is a bis-(monoethanolamine) salt derivative, useful for enhancing platelet production.